Cas no 112266-62-3 (5-chloro-7-methylimidazo1,2-apyrimidine)

5-Chloro-7-methylimidazo[1,2-a]pyrimidine is a heterocyclic compound featuring a fused imidazole and pyrimidine ring system, substituted with chloro and methyl functional groups. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methyl group contributes to steric and electronic modulation. Its rigid bicyclic framework is advantageous for designing bioactive molecules, particularly in kinase inhibitors and antimicrobial agents. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its versatility and well-defined chemical properties make it a preferred choice for researchers in medicinal chemistry and material science.
5-chloro-7-methylimidazo1,2-apyrimidine structure
112266-62-3 structure
Product Name:5-chloro-7-methylimidazo1,2-apyrimidine
CAS No:112266-62-3
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD10698095
CID:1081500
PubChem ID:15116518
Update Time:2025-06-08

5-chloro-7-methylimidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-7-methyl-Imidazo[1,2-a]pyrimidine
    • 5-chloro-7-methylimidazo[1,2-a]pyrimidine
    • 5-Chloro-7-methylimidazol[1,2-a]pyrimidine
    • Imidazo[1,2-a]pyrimidine,5-chloro-7-methyl
    • 5-chloro-7-methylimidazo1,2-apyrimidine
    • AKOS006302955
    • EN300-208801
    • G63529
    • 112266-62-3
    • CS-0282465
    • SCHEMBL1681759
    • DB-060184
    • DTXSID60568474
    • SEZYMVNWXJBYBC-UHFFFAOYSA-N
    • imidazo[1,2-a]pyrimidine,5-chloro-7-methyl-
    • AB61269
    • MDL: MFCD10698095
    • Inchi: 1S/C7H6ClN3/c1-5-4-6(8)11-3-2-9-7(11)10-5/h2-4H,1H3
    • InChI Key: SEZYMVNWXJBYBC-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=NC2=NC=CN21

Computed Properties

  • Exact Mass: 167.02500
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.19000
  • LogP: 1.69110

5-chloro-7-methylimidazo1,2-apyrimidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-chloro-7-methylimidazo1,2-apyrimidine Pricemore >>

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